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Introduction

Sodium dichromate dihydrate (Na₂Cr₂O₇·2H₂O) is a powerful and cost-effective oxidizing

agent widely employed in organic synthesis. One of its key applications is the oxidation of

primary alcohols to aldehydes. This transformation is a fundamental process in the synthesis of

fine chemicals, pharmaceuticals, and fragrances. The selective oxidation to the aldehyde,

without over-oxidation to the corresponding carboxylic acid, requires careful control of reaction

conditions. This document provides detailed application notes and protocols for researchers,

scientists, and drug development professionals on the use of sodium dichromate dihydrate
for the preparation of aldehydes from primary alcohols.

The oxidation process typically involves the use of acidified sodium dichromate, often referred

to as the Jones reagent when prepared with chromium trioxide, sulfuric acid, and acetone.[1][2]

[3][4][5] The key to achieving high selectivity for the aldehyde product lies in the immediate

removal of the aldehyde from the reaction mixture as it is formed, a technique facilitated by in-

situ distillation.[6][7][8] This is particularly effective for volatile aldehydes. For certain

substrates, such as benzylic and allylic alcohols, selective oxidation to the aldehyde can be

achieved even without immediate distillation due to the relative stability of the aldehyde

product.[1]

A characteristic feature of this reaction is the color change of the reaction mixture from orange-

red, the color of the dichromate(VI) ion, to green, indicative of the formation of the chromium(III)
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ion, providing a visual cue for the progress of the reaction.[6][8]

Data Presentation
The successful synthesis of aldehydes from primary alcohols using sodium dichromate
dihydrate is highly dependent on the substrate and the specific reaction conditions. The

following table summarizes quantitative data for the oxidation of various primary alcohols to

their corresponding aldehydes.

Primary
Alcohol

Aldehyde
Product

Reaction
Conditions

Yield (%) Reference(s)

Benzyl alcohol Benzaldehyde

Na₂Cr₂O₇,

H₂SO₄, solvent-

free, room

temperature,

shaking

High [9]

n-Hexanol n-Hexanal

Na₂Cr₂O₇,

H₂SO₄, H₂O,

distillation

52% (in organic

layer)
[10]

Ethanol Ethanal

Na₂Cr₂O₇,

H₂SO₄, H₂O,

distillation

Not specified [11][12]

Butan-1-ol Butanal

Acidified

Na₂Cr₂O₇,

distillation

Not specified [8]

Experimental Protocols
Protocol 1: General Procedure for the Oxidation of a Primary Alcohol to an Aldehyde via In-Situ

Distillation

This protocol is a general method for the oxidation of a volatile primary alcohol to the

corresponding aldehyde using acidified sodium dichromate with immediate distillation of the

product to prevent over-oxidation.
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Materials:

Primary alcohol (e.g., ethanol, butan-1-ol)

Sodium dichromate dihydrate (Na₂Cr₂O₇·2H₂O)

Concentrated sulfuric acid (H₂SO₄)

Anti-bumping granules

Ice

Water

Equipment:

Round-bottom flask

Dropping funnel

Distillation head

Condenser

Receiver flask

Heating mantle

Magnetic stirrer and stir bar (optional)

Beaker

Procedure:

Preparation of the Acidic Dichromate Solution: In a fume hood, prepare the oxidizing solution

by dissolving the required amount of sodium dichromate dihydrate in water. Slowly and

with cooling, add the calculated amount of concentrated sulfuric acid to this solution.
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Reaction Setup: Assemble the distillation apparatus. Place the primary alcohol and anti-

bumping granules in the round-bottom flask. The dropping funnel should be positioned to

allow for the controlled addition of the oxidizing solution to the reaction flask. The receiver

flask should be placed in an ice bath to efficiently condense the volatile aldehyde product.

Reaction Execution: Gently heat the primary alcohol to its boiling point. Once boiling, begin

the dropwise addition of the acidified dichromate solution from the dropping funnel. The rate

of addition should be controlled to maintain a steady distillation of the aldehyde product. The

color of the reaction mixture will change from orange to green as the reaction proceeds.

Product Collection: Collect the distillate, which will be an aqueous solution of the aldehyde,

in the cooled receiver flask.

Work-up and Purification (if necessary): The collected distillate can be further purified by

fractional distillation or extraction, depending on the properties of the aldehyde.

Protocol 2: Synthesis of Hexanal from n-Hexanol

This protocol is adapted from a patented procedure for the preparation of n-hexanal.[10]

Materials:

n-Hexanol (170 g)

Sodium dichromate (150 g)

Sulfuric acid (200 g)

Water (860 g)

Manganese sulfate (0.5 g)

Methyl tert-butyl ether (for extraction)

Equipment:

2000 mL distillation apparatus with a stirrer
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Heating mantle (oil bath)

Apparatus for extraction and separation

Procedure:

Preparation of the Oxidizing Solution: Prepare the oxidizing solution by dissolving 150 g of

sodium dichromate in 860 g of water and carefully adding 200 g of sulfuric acid.

Reaction Setup: In the 2000 mL distillation apparatus, combine 170 g of n-hexanol, 0.5 g of

manganese sulfate, and 30 g of water.

Reaction and Distillation: Heat the reaction mixture in an oil bath to 80-98°C. Begin the

continuous dropwise addition of the sodium dichromate oxidizing solution. Control the

column temperature between 58°C and 79°C to distill the n-hexanal product as it is formed.

Product Collection and Work-up: Collect the distillate. The organic layer of the distillate

contains n-hexanal. The bottom material from the reaction can be subjected to extraction

with methyl tert-butyl ether and phase separation to recover unreacted n-hexanol and by-

products.

Mandatory Visualizations
Reaction Mechanism
The oxidation of a primary alcohol to an aldehyde by chromic acid (formed in-situ from sodium

dichromate and sulfuric acid) proceeds through the formation of a chromate ester, followed by

an elimination step.[1][2][4]
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Caption: Mechanism of primary alcohol oxidation by chromic acid.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for the synthesis of a volatile

aldehyde from a primary alcohol using acidified sodium dichromate with in-situ distillation.
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Caption: Workflow for aldehyde synthesis via oxidation and distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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